Cas no 34080-08-5 ((20S)-Protopanaxatriol)

Conclusion: (20s) -protopanaxatriol is a metabolite of ginsenosides, which acts by binding glucocorticoid receptor and estrogen receptor / err (20s) -protopanaxatriol is also LXR α Inhibitors of (20s) - protopanaxatriol has a wide range of anticancer activities
(20S)-Protopanaxatriol structure
(20S)-Protopanaxatriol structure
(20S)-Protopanaxatriol
34080-08-5
C30H52O4
476.7315
MFCD11041271
54183
11468733

(20S)-Protopanaxatriol Properties

Names and Identifiers

    • Protopanaxatriol
    • (3b,6a,12b)-Dammar-24-ene-3,6,12,20-tetrol
    • 20(S)-Protopanaxatriol
    • (20S)-Protopanaxatriol
    • 20S-Protopanaxatriol
    • PROTOPANAXATRIOL(RG)
    • PROTOPANAXTRIOL
    • 20(S)-APPT
    • 20(S)-APPT,g-PPT
    • g-PPT
    • ZMK19P3WMP
    • C30H52O4
    • Protopanaxatriol;
    • (20S)-Protopanaxatriol;
    • 3148AH
    • protopanaxatriol-type ginsenoside aglycone
    • C20716
    • Q27896342
    • CHEMBL255683
    • 3-Deoxy-3-oxo-20(S)-protopanaxatriol; 3-Keto-20(S)-protopanaxatriol
    • MFCD11041271
    • HY-N0835
    • PANAXOSIDE A AGLYCONE A.PHI.
    • dammar-24-ene-3beta,6alpha,12beta,20-tetrol
    • 179799-20-3
    • Dammar-24-ene-3,6,12,20-tetrol, (3beta,6alpha,12beta)-
    • AC-33941
    • 34080-08-5
    • AS-56622
    • DAMMAR-24-ENE-3,6,12,20-TETROL, (3.BETA.,6.ALPHA.,12.BETA.)-
    • hemomex-s
    • DAMMAR-24-ENE-3.BETA.,6.ALPHA.,12.BETA.,20-TETROL, (20S)-
    • CHEBI:75951
    • AKOS030526137
    • DTXSID30955635
    • (3beta,6alpha,12beta)-dammar-24-ene-3,6,12,20-tetrol
    • SCHEMBL12935862
    • (3.BETA.,6.ALPHA.,12.BETA.)-DAMMAR-24-ENE-3,6,12,20-TETROL
    • 20(S)-APPT;g-PPT
    • (20S)-Protopanaxatriol (~91% HPLC)
    • (3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,6,12-triol
    • UNII-ZMK19P3WMP
    • Dammar-24-ene-3,6,12,20-tetrol; (3β,6α,12β,20S)-form
    • APPT
    • (3ss,6a,12ss)-Dammar-24-ene-3,6,12,20-tetraol
    • DA-69027
    • BRD-K15231341-001-01-5
    • +Expand
    • MFCD11041271
    • SHCBCKBYTHZQGZ-CJPZEJHVSA-N
    • 1S/C30H52O4/c1-18(2)10-9-13-30(8,34)19-11-15-28(6)24(19)20(31)16-22-27(5)14-12-23(33)26(3,4)25(27)21(32)17-29(22,28)7/h10,19-25,31-34H,9,11-17H2,1-8H3/t19-,20+,21-,22+,23-,24-,25-,27+,28+,29+,30-/m0/s1
    • O([H])[C@]1([H])C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@]3([H])[C@]([H])(C([H])([H])[C@@]2(C([H])([H])[H])[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])([C@](C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H])[C@]21[H])O[H])O[H]

Computed Properties

  • 476.38656g/mol
  • 0
  • 5.9
  • 4
  • 4
  • 4
  • 476.38656g/mol
  • 476.38656g/mol
  • 80.9Ų
  • 34
  • 817
  • 0
  • 11
  • 0
  • 0
  • 0
  • 1
  • 476.7

Experimental Properties

  • 5.08130
  • 80.92000
  • 1.541
  • 589.983℃/760mmHg
  • No data available
  • 240.1±24.7 °C
  • Powder
  • 1.079

(20S)-Protopanaxatriol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C65Y-1mg
PROTOPANAXTRIOL
34080-08-5 ≥95%
1mg
$76.00 2024-05-05
A2B Chem LLC
AF67062-1mg
PROTOPANAXTRIOL
34080-08-5 ≥95%
1mg
$33.00 2024-04-20
abcr
AB479766-10 mg
20(S)-Protopanaxatriol; .
34080-08-5
10mg
€184.50 2023-06-15
ChemScence
CS-2999-5mg
(20S)-Protopanaxatriol
34080-08-5 98.35%
5mg
$81.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP1475-100mg
(20S)-Protopanaxatriol
34080-08-5 98%
100mg
$75 2023-09-20
Cooke Chemical
A0993250-10mg
(20S)-Protopanaxatriol
34080-08-5 >98%
10mg
RMB 377.60 2023-09-07
eNovation Chemicals LLC
D752275-10mg
PROTOPANAXTRIOL
34080-08-5 98+%
10mg
$180 2022-06-09
LKT Labs
P6958-1 mg
Protopanaxatriol
34080-08-5 ≥95%
1mg
$103.60 2023-07-10
MedChemExpress
HY-N0835-10mM*1mLinDMSO
(20S)-Protopanaxatriol
34080-08-5 99.42%
10mM*1mLinDMSO
¥635 2023-07-26
S e l l e c k ZHONG GUO
S3617-5mg
(20S)-Protopanaxatriol
34080-08-5 99.43%
5mg
¥794.62 2023-09-16

(20S)-Protopanaxatriol Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium Solvents: 1-Butanol
Reference
Alkaline cleavage of ginsenosides
Chen, Yingjie; et al, Chemical & Pharmaceutical Bulletin, 1987, 35(4), 1653-5

(20S)-Protopanaxatriol Raw materials

(20S)-Protopanaxatriol Preparation Products

(20S)-Protopanaxatriol Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd
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Chengdu Biopurify Phytochemicals Ltd.
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(CAS:34080-08-5)
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SI CHUAN WEI KE QI Biotechnology Co., Ltd.
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(CAS:34080-08-5)
YANG YANG
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2851167780@qq.com

(20S)-Protopanaxatriol Related Literature

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Amadis Chemical Company Limited
(CAS:34080-08-5)(20S)-Protopanaxatriol
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